Cas no 1806262-96-3 (4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol)
4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol
-
- Inchi: 1S/C8H6F5NO2/c9-1-5-4(3-15)7(10)6(2-14-5)16-8(11,12)13/h2,15H,1,3H2
- InChI Key: WSBIEDYKDWNXPZ-UHFFFAOYSA-N
- SMILES: FC1C(=CN=C(CF)C=1CO)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 225
- XLogP3: 1.4
- Topological Polar Surface Area: 42.4
4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029099611-1g |
4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol |
1806262-96-3 | 97% | 1g |
$1,504.90 | 2022-03-31 |
4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol
Introduction to 4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806262-96-3)
4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol, identified by the CAS number 1806262-96-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its versatility in drug design and development. The presence of multiple fluorinated substituents, including a fluoromethyl group at the 2-position and a trifluoromethoxy group at the 5-position, along with a hydroxymethyl group at the 3-position, endows this molecule with unique chemical properties that make it particularly valuable in synthetic chemistry and pharmacological applications.
The structural features of 4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol contribute to its potential as a building block in the synthesis of more complex bioactive molecules. The fluorine atoms introduce electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound. Additionally, the trifluoromethoxy group is known for its ability to enhance metabolic stability and binding interactions with biological targets, making it a common motif in drug candidates targeting central nervous system disorders, oncology, and anti-inflammatory therapies.
In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit potent activity against various diseases, including cancer and infectious diseases. For instance, derivatives of pyridine with fluorinated substituents have been investigated for their role in inhibiting kinases and other enzymes involved in tumor progression. The hydroxymethyl group in 4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol provides a versatile handle for further functionalization, allowing chemists to explore new pharmacophores and optimize drug-like properties such as solubility, bioavailability, and pharmacokinetics.
The synthesis of 4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, are often employed to construct the pyridine core and introduce the fluorinated groups. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is critical in achieving regioselective fluorination, ensuring that the desired substitution patterns are obtained.
One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have leveraged its structural framework to develop novel inhibitors targeting protein-protein interactions and enzyme cascades implicated in human diseases. For example, recent studies have highlighted the use of fluorinated pyridines in designing small molecules that disrupt aberrant signaling pathways in cancer cells. The ability to fine-tune electronic properties through strategic fluorination has allowed for the development of compounds with improved selectivity over off-target effects.
The role of computational chemistry has also been instrumental in understanding the behavior of 4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol. Molecular modeling techniques, such as density functional theory (DFT) calculations and molecular dynamics simulations, have provided insights into how this compound interacts with biological targets at an atomic level. These studies have informed rational drug design approaches, enabling chemists to predict and optimize binding affinities with high precision.
In clinical settings, compounds derived from fluorinated pyridines are being evaluated for their therapeutic potential across multiple disease indications. Preclinical data suggest that certain derivatives exhibit promising activity in models of neurodegenerative disorders, where modulation of neurotransmitter systems is crucial for treatment efficacy. Furthermore, the metabolic stability imparted by fluorine substitution has made these compounds attractive candidates for oral administration, reducing the need for parenteral routes and improving patient compliance.
The future direction of research on 4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol is likely to focus on expanding its applications into emerging therapeutic areas. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that address unmet medical needs. Innovations in synthetic methodologies will continue to drive progress by enabling access to increasingly complex scaffolds with tailored properties.
Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible therapeutic benefits. By combining expertise in organic synthesis, medicinal chemistry, and computational biology, researchers can accelerate the development pipeline for novel drugs derived from this versatile intermediate. The continued exploration of fluorinated pyridines promises to yield groundbreaking treatments that improve global health outcomes.
1806262-96-3 (4-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)